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Abstract
G protein-coupled receptor 84 (GPR84) is an emerging therapeutic target with significant

implications in a variety of inflammatory and immune-mediated diseases. Primarily expressed

on the surface of immune cells, including macrophages, neutrophils, and microglia, GPR84

acts as a sensor for medium-chain fatty acids, triggering a cascade of intracellular events that

modulate the innate immune response. This technical guide provides a comprehensive

overview of the function of GPR84 in immune cell activation, detailing its signaling pathways,

impact on cellular functions, and the experimental methodologies used to elucidate its role. The

information presented herein is intended to serve as a valuable resource for researchers,

scientists, and drug development professionals working to understand and therapeutically

target GPR84.

Introduction
GPR84, a Gαi-coupled G protein-coupled receptor (GPCR), has garnered considerable

attention for its pro-inflammatory functions. Its expression is significantly upregulated in

immune cells in response to inflammatory stimuli, suggesting a pivotal role in amplifying
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inflammatory responses. Activation of GPR84 by its endogenous ligands, primarily medium-

chain fatty acids (MCFAs) with carbon chain lengths of 9-14, or synthetic agonists, initiates a

signaling cascade that influences a range of cellular activities, including cytokine and

chemokine production, phagocytosis, and chemotaxis. This guide will delve into the molecular

mechanisms underlying GPR84-mediated immune cell activation, present quantitative data on

its functional effects, and provide detailed protocols for key experimental assays.

GPR84 Expression and Regulation in Immune Cells
GPR84 expression is predominantly found in hematopoietic tissues, with high levels in bone

marrow, spleen, and lung. Within the immune system, it is highly expressed in myeloid-derived

cells such as monocytes, macrophages, neutrophils, and microglia.

Upregulation by Pro-inflammatory Stimuli:

The expression of GPR84 is dynamically regulated, with a marked increase under pro-

inflammatory conditions. In macrophages and microglia, exposure to lipopolysaccharide (LPS),

a component of the outer membrane of Gram-negative bacteria, and pro-inflammatory

cytokines like tumor necrosis factor (TNF) and interleukin-1 (IL-1), leads to a significant and

sustained upregulation of GPR84 mRNA. This upregulation suggests a feed-forward

mechanism where an initial inflammatory insult enhances the cell's sensitivity to GPR84

ligands, thereby amplifying the subsequent inflammatory response.

GPR84 Signaling Pathways in Immune Cell
Activation
Upon ligand binding, GPR84 couples to pertussis toxin-sensitive Gαi/o proteins, leading to the

inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. This

initial event triggers several downstream signaling cascades that are crucial for its pro-

inflammatory effects.

Key Signaling Cascades:
PI3K/Akt Pathway: Activation of GPR84 leads to the phosphorylation and activation of Akt

(also known as protein kinase B). The PI3K/Akt pathway is a central regulator of cell survival,
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proliferation, and metabolism, and its activation in immune cells can contribute to their

inflammatory functions.

MAPK/ERK Pathway: The extracellular signal-regulated kinase (ERK) pathway, a component

of the mitogen-activated protein kinase (MAPK) cascade, is also activated downstream of

GPR84. Phosphorylation of ERK1/2 is a key event in the transmission of extracellular signals

to the nucleus, leading to changes in gene expression.

NF-κB Pathway: The nuclear factor-kappa B (NF-κB) pathway is a critical regulator of

inflammatory gene expression. GPR84 activation promotes the nuclear translocation of the

p65 subunit of NF-κB, indicating the activation of this pathway.
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Caption: GPR84 signaling pathway in immune cells.

Functional Consequences of GPR84 Activation in
Immune Cells
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The activation of GPR84 on different immune cell types translates into distinct, yet often

synergistic, pro-inflammatory responses.

Macrophages
In macrophages, GPR84 activation serves as a potent enhancer of the inflammatory response,

particularly in cells already primed by inflammatory stimuli like LPS.

Enhanced Cytokine and Chemokine Secretion: GPR84 agonism significantly boosts the

expression and secretion of pro-inflammatory cytokines such as TNFα, IL-6, and IL-12B, as

well as chemokines including CCL2, CCL5, and CXCL1. This augmented mediator release

contributes to the recruitment and activation of other immune cells to the site of

inflammation.

Increased Phagocytosis: GPR84 activation enhances the phagocytic capacity of

macrophages, a critical process for clearing pathogens and cellular debris. This effect is

linked to the upregulation of Fcγ receptors and is dependent on the GPR84-mediated

signaling cascade.

Neutrophils
Neutrophils are among the first responders to infection and inflammation, and GPR84 plays a

key role in their function.

Chemotaxis: GPR84 activation induces neutrophil chemotaxis, guiding these cells toward the

source of inflammation.

Reactive Oxygen Species (ROS) Production: In primed neutrophils, GPR84 agonism can

trigger the production of ROS, which are essential for killing pathogens but can also

contribute to tissue damage if not properly regulated.

Degranulation: GPR84 activation can lead to the release of granular contents from

neutrophils, further contributing to the inflammatory milieu.

Microglia
As the resident immune cells of the central nervous system (CNS), microglia expressing

GPR84 are implicated in neuroinflammatory processes.
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Activation and Morphological Changes: GPR84 expression is strongly induced in microglia

during neuroinflammatory conditions such as endotoxemia and experimental autoimmune

encephalomyelitis (EAE). GPR84 agonists can induce membrane ruffling and changes in

microglial motility.

Regulation of Neuroinflammation: GPR84's role in neuroinflammation is complex. While its

expression is associated with microglial activation, the direct impact on pro-inflammatory

cytokine release from microglia is less clear and may be context-dependent.

Quantitative Data on GPR84 Function
The following tables summarize quantitative data from key studies, illustrating the impact of

GPR84 activation on immune cell functions.

Table 1: Effect of GPR84 Agonist (6-OAU) on Cytokine and Chemokine mRNA Expression in

LPS-Primed Mouse Bone Marrow-Derived Macrophages (BMDMs)

Gene
Fold Change (6-OAU vs. Vehicle) at 60
min

Tnfα ~2.5

Il-6 ~3.0

Ccl2 ~2.0

Data adapted from Recio et al., 2018. Values are approximate and represent the peak fold

change observed.

Table 2: Effect of GPR84 Agonist (6-OAU) on Cytokine and Chemokine Protein Secretion from

LPS-Primed Mouse BMDMs
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Protein
Concentration (pg/mL) -
Vehicle

Concentration (pg/mL) - 6-
OAU (240 min)

TNFα ~2000 ~4000

IL-6 ~1500 ~3000

CCL2 ~1000 ~2000

Data adapted from Recio et al., 2018. Values are approximate.

Table 3: Effect of GPR84 Activation on Neutrophil Chemotaxis

Treatment Chemotactic Index

Vehicle 1.0

6-OAU (10 µM) ~2.5

Data adapted from Suzuki et al., 2013. The chemotactic index is a relative measure of cell

migration.

Experimental Protocols
This section provides detailed methodologies for key experiments used to study GPR84

function.

Macrophage Culture and Polarization
Objective: To generate and polarize bone marrow-derived macrophages (BMDMs) for

subsequent GPR84 functional assays.

Protocol:

Isolate bone marrow cells from the femurs and tibias of mice.

Culture the cells for 7 days in DMEM supplemented with 10% fetal bovine serum (FBS), 1%

penicillin/streptomycin, and 20% L929-conditioned medium (as a source of M-CSF).
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To polarize the BMDMs, replace the medium with fresh medium containing either 100 ng/mL

LPS and 20 ng/mL IFN-γ for M1 (pro-inflammatory) polarization or 20 ng/mL IL-4 for M2

(alternatively activated) polarization.

Incubate for 24 hours before proceeding with functional assays.

Western Blotting for GPR84 Signaling Pathway
Activation
Objective: To detect the phosphorylation of Akt and ERK as a measure of GPR84 signaling

activation.

Protocol:

Seed LPS-primed BMDMs in 6-well plates.

Starve the cells in serum-free medium for 4 hours.

Treat the cells with a GPR84 agonist (e.g., 1 µM 6-OAU) for various time points (e.g., 0, 5,

15, 30, 60 minutes).

Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

Determine protein concentration using a BCA assay.

Separate 20-30 µg of protein per lane on a 10% SDS-PAGE gel.

Transfer the proteins to a PVDF membrane.

Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20

(TBST) for 1 hour at room temperature.

Incubate the membrane overnight at 4°C with primary antibodies against phospho-Akt

(Ser473) and phospho-ERK1/2 (Thr202/Tyr204), diluted in 5% BSA in TBST.

Wash the membrane three times with TBST.

Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
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Wash the membrane three times with TBST.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Strip the membrane and re-probe for total Akt, total ERK, and a loading control (e.g., β-

actin).
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Caption: Experimental workflow for analyzing GPR84 signaling.
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Macrophage Phagocytosis Assay
Objective: To quantify the effect of GPR84 activation on the phagocytic capacity of

macrophages.

Protocol:

Culture BMDMs in a 96-well plate.

Prime the cells with 100 ng/mL LPS for 2 hours.

Pre-treat the cells with a GPR84 agonist (e.g., 1 µM 6-OAU) or vehicle for 30 minutes.

Add pHrodo™ E. coli BioParticles™ (a pH-sensitive fluorescent dye-labeled bacterial

particle) to the wells.

Incubate for 2 hours at 37°C.

Measure the fluorescence intensity using a plate reader. An increase in fluorescence

indicates phagocytosis, as the pHrodo dye fluoresces brightly in the acidic environment of

the phagosome.

Normalize the fluorescence readings to a no-cell control.

Neutrophil Chemotaxis Assay
Objective: To assess the chemotactic response of neutrophils to GPR84 agonists.

Protocol:

Isolate neutrophils from human peripheral blood or mouse bone marrow.

Resuspend the neutrophils in a suitable assay buffer.

Use a multi-well chemotaxis chamber (e.g., a Boyden chamber) with a porous membrane

(e.g., 3-5 µm pore size).

Add the GPR84 agonist (e.g., 10 µM 6-OAU) or a chemoattractant control (e.g., fMLP) to the

lower wells of the chamber.
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Add the neutrophil suspension to the upper wells.

Incubate the chamber at 37°C for 1-2 hours.

Remove the membrane, fix, and stain the cells that have migrated to the lower side of the

membrane.

Count the migrated cells in several high-power fields under a microscope.

Calculate the chemotactic index by dividing the number of cells that migrated in response to

the agonist by the number of cells that migrated in response to the vehicle control.

The Role of GPR84 in Disease and as a Therapeutic
Target
The pro-inflammatory functions of GPR84 have implicated it in the pathophysiology of a range

of diseases, making it an attractive target for therapeutic intervention.

Inflammatory Diseases: Given its role in amplifying inflammation, GPR84 antagonists are

being investigated for the treatment of inflammatory conditions such as inflammatory bowel

disease (IBD), rheumatoid arthritis, and acute lung injury.

Neuroinflammatory Disorders: The upregulation of GPR84 in microglia in conditions like

multiple sclerosis and Alzheimer's disease suggests that targeting GPR84 could be a

strategy to modulate neuroinflammation.

Metabolic Diseases: GPR84 is also expressed in adipocytes and is implicated in metabolic

inflammation associated with obesity and type 2 diabetes.

Cancer: Emerging evidence suggests a role for GPR84 in the tumor microenvironment,

where it may influence the function of tumor-associated macrophages.

The development of potent and selective GPR84 agonists and antagonists is an active area of

research. These pharmacological tools are not only crucial for further dissecting the biological

functions of the receptor but also hold promise as future therapeutics.

Conclusion
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GPR84 is a key immune-metabolic receptor that plays a significant role in the activation of

macrophages, neutrophils, and microglia. Its ability to amplify inflammatory responses through

the activation of well-defined signaling pathways highlights its importance in the innate immune

system. The quantitative data and detailed experimental protocols provided in this guide offer a

solid foundation for researchers and drug development professionals to further explore the

biology of GPR84 and to develop novel therapeutic strategies targeting this important receptor.

Continued research into the nuances of GPR84 signaling and its role in various disease

contexts will undoubtedly pave the way for innovative treatments for a host of inflammatory and

immune-mediated disorders.

To cite this document: BenchChem. [GPR84: A Key Modulator of Immune Cell Activation].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623119/docs#gpr84-a-key-modulator-of-immune-
cell-activation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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